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Compound of Interest

Compound Name: Tonabersat-d6

Cat. No.: B15604944 Get Quote

Researchers and drug development professionals handling Tonabersat-d6 must adhere to

stringent disposal procedures to ensure laboratory safety and environmental protection. This

guide provides a comprehensive, step-by-step plan for the safe disposal of Tonabersat-d6, a

deuterated analog of Tonabersat, which is classified as a hazardous substance with significant

aquatic toxicity.

Tonabersat-d6, like its parent compound Tonabersat, should be considered hazardous until

comprehensive toxicological data is available.[1] It is a skin and eye irritant and is very toxic to

aquatic life.[2][3] Therefore, preventing its release into the environment is of paramount

importance.

Summary of Key Data
For quick reference, the following table summarizes the essential chemical and safety

information for Tonabersat, which is expected to be directly applicable to Tonabersat-d6.
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Property Value Source

Synonyms SB-220453 [1][2][3]

Molecular Formula C20H19ClFNO4 [1][3]

Formula Weight 391.8 g/mol [1]

Purity ≥95% [1]

Appearance Crystalline solid [1]

Storage -20°C [1]

Solubility in Ethanol Approx. 20 mg/mL [1]

Solubility in DMSO/DMF Approx. 30 mg/mL [1]

Aquatic Toxicity
Very toxic to aquatic life

(Acute, Category 1)
[2][3]

Hazard Statements

H315: Causes skin

irritationH319: Causes serious

eye irritationH400: Very toxic to

aquatic life

[2][3]

Step-by-Step Disposal Protocol for Tonabersat-d6
The following protocol outlines the necessary steps for the safe and compliant disposal of

Tonabersat-d6 waste. This procedure is designed to minimize exposure to laboratory

personnel and prevent environmental contamination.

Immediate Safety and Personal Protective Equipment
(PPE)
Before handling Tonabersat-d6 waste, ensure all personnel are wearing the appropriate PPE:

Eye Protection: Safety goggles with side-shields or a face shield.[3][4]

Hand Protection: Chemical-resistant gloves.[3]
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Body Protection: A laboratory coat or gown and closed-toed shoes.[3]

All handling of Tonabersat-d6, including waste consolidation, should be conducted in a well-

ventilated area, preferably within a chemical fume hood.[3][5]

Waste Segregation and Containerization
Proper segregation of hazardous waste is critical.

Solid Waste:

Includes contaminated consumables such as pipette tips, vials, gloves, and bench paper.

Place all solid waste into a designated, leak-proof hazardous waste container that is

clearly labeled "Hazardous Waste: Tonabersat-d6".[5]

Liquid Waste:

Includes unused stock solutions and contaminated solvents.

Collect all liquid waste in a separate, approved, and chemically compatible hazardous

waste container.[5]

Do not mix Tonabersat-d6 waste with other chemical waste streams unless explicitly

permitted by your institution's Environmental Health and Safety (EHS) office.[5]

Sharps Waste:

Contaminated needles or other sharps must be disposed of in a designated sharps

container.

Labeling and Storage of Waste
Accurate labeling is mandatory for regulatory compliance.

Clearly label all waste containers with the following information:

"Hazardous Waste"
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The full chemical name: "Tonabersat-d6"

The specific hazards: "Irritant," "Aquatic Toxin"

The accumulation start date.

Store waste containers in a designated, secure area away from general laboratory traffic.

Ensure containers are tightly sealed when not in use.[4][5]

Final Disposal
Arrange for the collection and disposal of the hazardous waste through your institution's EHS

office or a licensed hazardous waste disposal contractor.

Never dispose of Tonabersat-d6 waste down the drain or in the regular trash.[2][3]

Disposal Workflow Diagram
The following diagram illustrates the logical flow of the Tonabersat-d6 disposal procedure,

from waste generation to final disposal.
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Caption: Workflow for the proper disposal of Tonabersat-d6.

By adhering to these procedures, researchers can mitigate the risks associated with the

handling and disposal of Tonabersat-d6, ensuring a safe laboratory environment and
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protecting our ecosystems.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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